Ethyl 2-oxo-decahydronaphthalene-4a-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
Ethyl 2-oxo-decahydronaphthalene-4a-carboxylate and similar compounds have been widely studied in the synthesis of various complex systems due to their versatile reaction centers. For instance, studies have shown that these compounds can be used in the synthesis of chiral 2-aminoalkyloxazole-5-carboxylates, which involves N-acylation followed by UV irradiation in acetone (Cox, Prager, Svensson, & Taylor, 2003). Similar methods have been used for the synthesis of other oxazole derivatives (Cox, Prager, & Svensson, 2003).
Biological Evaluation and Medicinal Chemistry
Ethyl 2-oxo-decahydronaphthalene-4a-carboxylate derivatives have been synthesized and evaluated for their potential in pharmacology. For example, a series of ethyl 2-substituted amino-cyclopenteno[b]thiophen-3-carboxylates, analogous to this compound, showed local anesthetic and antiarrhythmic activity, comparable to known drugs like lidocaine and carticaine (Al-Obaid, El-Subbagh, Al‐Shabanah, & Mahran, 1998).
Photoreactions and Electron Transfer Processes
Photoreactions of ethyl 2-oxo-decahydronaphthalene-4a-carboxylate derivatives with amines have been explored, highlighting radical cyclization and ring expansion reactions promoted through photoinduced electron transfer processes (Hasegawa, 1997).
Thermodynamic Properties
Research has been conducted on the combustion energies and thermodynamic properties of similar esters, providing valuable insights for chemical engineering and materials science applications (Klachko, Matiychuk, Sobechko, Serheyev, & Tishchenko, 2020).
Synthesis of Complex Organic Compounds
The compound has been utilized in the synthesis of various organic compounds. For example, it has been used in the synthesis of 4H-chromene derivatives, highlighting its role in creating medicinally promising compounds (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).
Safety and Hazards
The safety information available indicates that this compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
ethyl 7-oxo-1,2,3,4,5,6,8,8a-octahydronaphthalene-4a-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O3/c1-2-16-12(15)13-7-4-3-5-10(13)9-11(14)6-8-13/h10H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIHARWRTSSAORZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCCCC1CC(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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